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An In-depth Technical Guide to the History and Development of Alachlor as a Herbicide

Introduction
Alachlor is a selective, pre-emergence herbicide belonging to the chloroacetanilide class.[1]

First registered in 1969, it was widely used for the control of annual grasses and broadleaf

weeds in major crops such as corn, soybeans, and peanuts.[2][3] At its peak in the late 1980s,

it was one of the most extensively used agricultural pesticides in the United States.[4] This

guide provides a comprehensive overview of the history, chemical properties, mode of action,

metabolic fate, and toxicological profile of alachlor, intended for an audience of researchers

and scientific professionals.

History and Regulatory Milestones
Developed by Monsanto Company, alachlor was introduced in 1967 and received its first

registration in the United States in 1969.[3][5] Its efficacy and broad applicability led to its

widespread adoption. However, concerns over its potential carcinogenicity and environmental

contamination, particularly of groundwater, emerged in the 1980s.[2][4]

In 1986, the U.S. Environmental Protection Agency (EPA) classified alachlor as a probable

human carcinogen (Group B2) based on evidence of tumors in laboratory animals.[2][4] This

led to a Special Review and subsequent regulatory actions, including its designation as a

Restricted Use Pesticide (RUP).[2][6] Canada banned all uses of alachlor as of December 31,
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1985, due to its carcinogenic potential and the availability of safer alternatives.[7] The

European Union followed suit, banning the use of alachlor as a herbicide in 2006.[1]

Chemical Properties and Synthesis
Alachlor is an odorless, white crystalline solid.[1] Its chemical and physical properties are

summarized in the table below.

Property Value Reference

IUPAC Name
2-chloro-2',6'-diethyl-N-

methoxymethylacetanilide
[7]

CAS Number 15972-60-8 [7]

Molecular Formula C₁₄H₂₀ClNO₂ [7]

Molecular Weight 269.77 g/mol [8]

Melting Point 39.5–41.5 °C [1]

Water Solubility 242 mg/L at 25°C [5]

Vapor Pressure 1.6 x 10⁻⁵ mmHg at 25°C [5]

The synthesis of alachlor typically involves a multi-step process.[9] A common method is the

reaction of 2,6-diethylaniline with formaldehyde, followed by acylation with chloroacetyl

chloride.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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